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Compound of Interest

Compound Name: 3-(4-Hydroxyphenyl)lactate

Cat. No.: B1241504

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and
disposal of 3-(4-Hydroxyphenyl)lactate. Our goal is to furnish you with procedural, step-by-
step guidance to ensure safe laboratory practices and to answer your operational questions,
solidifying our commitment to being your trusted partner in laboratory safety and chemical

handling.

Hazard Identification and Personal Protective Equipment

3-(4-Hydroxyphenyl)lactate is classified as an irritant.[1][2] It can cause skin irritation, serious
eye irritation, and respiratory irritation.[1] Adherence to proper safety protocols is crucial to
minimize risk.

Table 1: GHS Hazard Information for 3-(4-Hydroxyphenyl)lactate[1][]
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Hazard Class GHS Pictogram Signal Word Hazard Statement
Skin Irritation ) H315: Causes skin
GHSO07 Warning L
(Category 2) irritation
Eye Irritation ) H319: Causes serious
GHSO07 Warning o
(Category 2A) eye irritation
Specific target organ
toxicity — Single
] H335: May cause
exposure (Category GHSO07 Warning

3), Respiratory tract

irritation

respiratory irritation

Table 2: Recommended Personal Protective Equipment (PPE)[2][3][4][5][6][7]

PPE Category Item Specification Rationale
ANSI Z87.1-rated, Protects eyes from
Eye Protection Safety Goggles chemical splash dust particles and

goggles

splashes.

Hand Protection

Nitrile Gloves

Chemical-resistant,

disposable

Prevents skin contact

and irritation.

Body Protection

Laboratory Coat

Long-sleeved

Protects skin and
clothing from

contamination.

Respiratory Protection

NIOSH-approved

respirator

Required when
engineering controls
are insufficient or

when handling large

quantities of powder.

Prevents inhalation of
dust and subsequent

respiratory irritation.

Operational Plan: Step-by-Step Handling

Procedures
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This section details the procedural steps for the safe handling of 3-(4-Hydroxyphenyl)lactate
in a laboratory setting.

Preparation and Engineering Controls

o Ventilation: All handling of solid 3-(4-Hydroxyphenyl)lactate should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood to minimize inhalation
exposure.[2]

o Designated Area: Establish a designated area for handling the compound. This area should
be clearly marked and equipped with the necessary safety and cleanup materials.

o Emergency Equipment: Ensure that a safety shower and eyewash station are readily
accessible and have been recently tested.

Weighing and Aliquoting the Compound

e Avoid Dust Generation: Handle the solid material carefully to avoid creating dust.[2]
e Weighing Procedure:

o Place a weigh boat on an analytical balance within the fume hood.

o Tare the balance.

o Carefully transfer the desired amount of 3-(4-Hydroxyphenyl)lactate to the weigh boat
using a clean spatula.

o If preparing a solution, carefully add the weighed solid to the solvent in a suitable
container.

Spill and Emergency Procedures

e Minor Spills:
o Alert others in the vicinity.

o Wearing appropriate PPE, gently cover the spill with an absorbent material to avoid raising
dust.
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o Collect the material into a sealed container for disposal.

o Clean the spill area with soap and water.[2]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes.[2] Remove contaminated clothing. Seek medical attention if irritation persists.

» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open.[2] Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.

Disposal Plan: Waste Management Protocol

Proper disposal of 3-(4-Hydroxyphenyl)lactate and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

Waste Characterization

Based on available safety data, 3-(4-Hydroxyphenyl)lactate is not classified as a hazardous
waste according to RCRA regulations. However, it should be handled as a chemical waste.
Always consult your institution's specific waste disposal guidelines.

Solid Waste Disposal

e Unused or Contaminated Solid: Collect any unused or contaminated solid 3-(4-
Hydroxyphenyl)lactate in a clearly labeled, sealed container.

o Contaminated Materials: Any materials used to clean up spills (e.g., absorbent pads, paper
towels) should also be placed in a sealed container for chemical waste disposal.

Liquid Waste Disposal

e Solutions: Aqueous solutions of 3-(4-Hydroxyphenyl)lactate should be collected in a
designated, labeled waste container. Do not pour chemical waste down the drain unless
specifically permitted by your institution's environmental health and safety department.[3]
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Empty Container Disposal

e Rinsing: Triple-rinse empty containers with a suitable solvent (e.g., water or ethanol).
e Rinsate Collection: Collect the rinsate as chemical waste.

o Final Disposal: Once triple-rinsed, the container can typically be disposed of in the regular
trash, after defacing the label.[8]

Visual Workflow for Safe Handling

The following diagram illustrates the key decision points and steps for safely handling 3-(4-

Hydroxyphenyl)lactate.
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Safe Handling Workflow for 3-(4-Hydroxyphenyl)lactate

Start: Receive/Prepare to Handle
3-(4-Hydroxyphenyl)lactate

Preparation:
- Work in Fume Hood
- Don appropriate PPE
- Prepare designated workspace

:

Weighing and Aliquoting:
- Handle carefully to avoid dust
- Use appropriate tools

A
Spill Occurred?

Re-evaluate and restart

Handle Spill:
Proceed with - Cover with absorbent
Experimental Protocol - Collect in sealed container

- Decontaminate area

Waste Disposal:
- Segregate solid and liquid waste
- Label containers clearly

End of Procedure

Click to download full resolution via product page

Caption: Workflow for handling 3-(4-Hydroxyphenyl)lactate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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